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Cat. No.: B1295008

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Isopropylthio)ethanol, also known as 2-hydroxyethyl isopropyl sulfide, is a chemical
compound with the molecular formula C5H120S.[1][2][3] This guide provides a comprehensive
overview of its core physicochemical properties, compiled from various sources to support
research and development activities. The document is structured to present quantitative data in
an accessible format, outline relevant experimental methodologies, and provide visual
representations of key processes.

Physicochemical Properties

The known physicochemical properties of 2-(Isopropylthio)ethanol are summarized in the
tables below. These values are critical for understanding the compound's behavior in various
experimental and industrial settings.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C5H120S [1112][3]
Molecular Weight 120.21 g/mol [3]
Appearance Colorless to Iight.yellow to light

orange clear liquid
Physical State Liquid (at 20°C)
Melting Point Not available [4]
Boiling Point 110-111°C at 30 mmHg [5]
Density 0.979 g/cm? [5]
Refractive Index 1.4780 [5]

Chromatographic Properties

Purity analysis of 2-(Isopropylthio)ethanol is commonly performed using gas chromatography
(GO).

Parameter Value Source(s)
Purity (by GC) >97.0%
Solubility

Explicit solubility data for 2-(Isopropylthio)ethanol is not readily available in the reviewed
literature. However, based on the properties of the structurally similar compound 2-
isopropoxyethanol, which is moderately soluble in water and readily soluble in many organic
solvents, a similar solubility profile can be anticipated.[6]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 2-
(Isopropylthio)ethanol are not widely published. However, standard methodologies for
compounds of this nature can be applied.
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Determination of Boiling Point (Micro Method)

The boiling point of a small sample of 2-(Isopropylthio)ethanol can be determined using a
micro-boiling point apparatus.

Materials:

Sample of 2-(Isopropylthio)ethanol

Capillary tube (sealed at one end)

Thermometer

Thiele tube or similar heating apparatus

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of 2-(Isopropylthio)ethanol is introduced into a small test tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the liquid.

e The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele
tube filled with mineral oil).

e The apparatus is heated gradually.

» As the boiling point is approached, a stream of bubbles will emerge from the open end of the
capillary tube.

e The heat source is removed, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.
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Determination of Density

The density of liquid 2-(Isopropylthio)ethanol can be determined using a pychometer.

Materials:

Sample of 2-(Isopropylthio)ethanol

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath for temperature control

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured.

e The pycnometer is filled with distilled water of a known temperature and its mass is
measured.

e The pycnometer is emptied, dried, and then filled with 2-(Isopropylthio)ethanol at the same
temperature.

e The mass of the pycnometer filled with the sample is measured.

o The density of the sample is calculated using the formula: Density = (mass of sample) /
(volume of pycnometer) where the volume of the pycnometer is determined from the mass
and known density of the water.

Purity Analysis by Gas Chromatography (GC)

The purity of a 2-(Isopropylthio)ethanol sample can be assessed using gas chromatography
with a flame ionization detector (FID) or a sulfur-specific detector like a sulfur
chemiluminescence detector (SCD) for enhanced sensitivity and selectivity.[7][8]

Materials and Equipment:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1295008?utm_src=pdf-body
https://www.benchchem.com/product/b1295008?utm_src=pdf-body
https://www.benchchem.com/product/b1295008?utm_src=pdf-body
https://www.benchchem.com/product/b1295008?utm_src=pdf-body
https://hpst.cz/sites/default/files/oldfiles/analysis-sulfur-compounds-according-astm-d5623.pdf
https://scispace.com/pdf/analysis-of-both-sulfur-and-non-sulfur-compounds-using-a-1o2z5lfk8w.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Gas chromatograph with a suitable detector (FID or SCD)

Appropriate capillary column (e.g., DB-Sulfur SCD)[7]

Helium (carrier gas)

Hydrogen and Air (for FID or SCD)

Sample of 2-(Isopropylthio)ethanol

Suitable solvent for dilution (e.g., isooctane)

Procedure (General):

A dilute solution of the 2-(Isopropylthio)ethanol sample is prepared in a suitable solvent.

The gas chromatograph is set up with appropriate parameters for the inlet, column oven
temperature program, and detector. Example parameters for sulfur compounds can be found
in ASTM D5623.[7]

A small volume of the prepared sample is injected into the GC.

The components of the sample are separated as they pass through the column.

The detector response is recorded, generating a chromatogram.

The purity is determined by calculating the area percentage of the main peak corresponding
to 2-(Isopropylthio)ethanol relative to the total area of all peaks in the chromatogram.

Visualizations
Synthesis Workflow

A plausible synthetic route to 2-(Isopropylthio)ethanol involves the reaction of 2-

mercaptopropane (isopropyl mercaptan) with ethylene oxide. This reaction is analogous to the

synthesis of similar 2-(alkylthio)ethanols.[9]
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Caption: A potential synthetic workflow for 2-(Isopropylthio)ethanol.

Analytical Workflow for Purity Determination

The following diagram illustrates a typical workflow for determining the purity of a 2-
(Isopropylthio)ethanol sample using Gas Chromatography-Mass Spectrometry (GC-MS), a
common analytical technique for volatile sulfur compounds.[10]
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Caption: Analytical workflow for purity assessment by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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